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Compound of Interest

N-(4-(2-
Compound Name:
Hydroxyethoxy)phenyl)acetamide

CAS No.: 50375-15-0

Cat. No.: B1295777

Get Quote

Executive Summary

N-(4-(2-Hydroxyethoxy)phenyl)acetamide (also referred to as N-acetyl-4-(2-
hydroxyethoxy)aniline) represents a strategic "bifunctional” building block in medicinal
chemistry and materials science. Structurally derived from the analgesic paracetamol, this
molecule features a protected aniline (acetamide) and a reactive primary alcohol linked via an
ethyl ether spacer.

This Application Note details the protocols for synthesizing, purifying, and utilizing this scaffold.
Its primary utility lies in its ability to serve as a stable, semi-rigid linker that improves the
aqueous solubility of lipophilic pharmacophores while offering orthogonal protection strategies
for complex synthesis.

Compound Profile & Physicochemical Properties[1]

[2][3][4][>][6][7][8][9]
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Property Data / Prediction Relevance
N-(4-(2-
IUPAC Name hydroxyethoxy)phenyl)acetami  Official nomenclature
de
Molecular Formula C10H13NOs --
Molecular Weight 195.22 g/mol Fragment-based drug design
) Favorable for oral
Predicted LogP ~0.8-1.1 ] o
bioavailability
H-Bond Donors 2 (Amide NH, Alcohol OH) Receptor binding potential
3 (Amide O, Ether O, Alcohol N
H-Bond Acceptors o) Solubility enhancement

] ] 118-121 °C (Lit. range for ) )
Melting Point o Solid handling, stable
similar ethers)

Key Structural Advantages:

e The Ethyl-Ether Linker: Provides a 2-carbon spacer that is metabolically more stable than
esters but flexible enough to allow ligand orientation in protein binding pockets.

» Orthogonal Reactivity: The primary alcohol can be functionalized (oxidized, halogenated)
without affecting the acetamide. Conversely, the acetamide can be hydrolyzed to the aniline
without affecting the ether linkage.

Preparation of the Building Block

Note: If the compound is not purchased commercially, it is readily synthesized from
Paracetamol (Acetaminophen).

Protocol A: Green Synthesis via Ethylene Carbonate

This method avoids the use of toxic alkyl halides and generates CO: as the only byproduct.

Reagents:
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Paracetamol (1.0 eq)

Ethylene Carbonate (1.2 eq)

Potassium Carbonate (K2CO3) (0.1 eq, catalyst)

Solvent: DMF or Toluene (reflux)

Step-by-Step Procedure:

Charge: In a round-bottom flask equipped with a reflux condenser, dissolve Paracetamol
(15.1 g, 100 mmol) and Ethylene Carbonate (10.6 g, 120 mmol) in DMF (50 mL).

e Catalyze: Add K2COs (1.4 g, 10 mmol).

o Reflux: Heat the mixture to 140°C for 4—6 hours. Monitor via TLC (Ethyl Acetate:Hexane 1:1).
The starting material (Rf ~0.3) should disappear, replaced by the product (Rf ~0.15, more
polar).

e Workup: Cool to room temperature. Pour the mixture into ice-cold water (300 mL). The
product typically precipitates as a white/off-white solid.

 Purification: Filter the solid. Recrystallize from Ethanol/Water (9:1) to yield white crystals.

o Yield checkpoint: Expect 85—-90% vyield.[1]

Visualization: Synthetic Pathway
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Figure 1: Green synthesis route utilizing ethylene carbonate to install the hydroxyethyl ether
chain.
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Utilization Protocols: Divergent Synthesis

Once synthesized, the building block can be directed into three primary application streams.

Pathway 1: Activation for Nucleophilic Coupling (Linker
Strategy)

Goal: Convert the -OH group to a leaving group (Tosylate or Mesylate) to attach the phenyl-
acetamide moiety to another drug scaffold.

Protocol B: Mesylation

Dissolution: Dissolve N-(4-(2-Hydroxyethoxy)phenyl)acetamide (10 mmol) in anhydrous
Dichloromethane (DCM, 30 mL) and Triethylamine (15 mmol). Cool to 0°C.

» Addition: Dropwise add Methanesulfonyl chloride (MsCl, 12 mmol).
e Reaction: Stir at 0°C for 1 hour, then warm to RT for 2 hours.
« |solation: Wash with NaHCOs (sat. aq) and Brine. Dry over MgSOa. Evaporate solvent.

e Result: The resulting mesylate is a reactive electrophile ready to couple with amines or thiols
of a target pharmacophore.

Pathway 2: Deprotection to Aniline (Polymer/Scaffold
Strategy)

Goal: Remove the acetyl group to expose the primary amine, creating a hetero-bifunctional
molecule (Amine + Alcohol).

Protocol C: Acid Hydrolysis
o Reflux: Suspend the acetamide (10 mmol) in 6M HCI (20 mL). Reflux for 2 hours.

o Neutralization: Cool to 0°C. Carefully neutralize with NaOH pellets or strong solution to pH
8-9.

o Extraction: Extract with Ethyl Acetate (3x 30 mL).
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¢ Product:2-(4-aminophenoxy)ethanol.

o Application: This derivative is a potent monomer for polyurethanes or high-performance
polyimides, introducing flexibility via the ether linkage.

Visualization: Decision Tree for Functionalization
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Figure 2: Divergent synthetic utility showing activation, oxidation, and deprotection pathways.

Application Notes
A. Solubility Enhancement in Drug Design

The hydroxyethoxy tail acts as a "solubility anchor.” When the phenyl ring is part of a larger
hydrophobic drug molecule, this tail extends into the solvent front.
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e Mechanism: The ether oxygen and terminal hydroxyl group disrupt the crystal lattice energy
and interact with water molecules.

o Case Study: In the development of tyrosine kinase inhibitors, replacing a simple methoxy
group with a hydroxyethoxy group often improves IC50 values by allowing additional H-bond
contacts within the solvent-exposed region of the ATP binding pocket.

B. Polymer Chemistry (Polyurethanes)

The hydrolyzed derivative, 2-(4-aminophenoxy)ethanol, acts as a unique chain extender.

o Reaction: The amine reacts with isocyanates to form urea linkages (hard segment), while the
alcohol reacts to form urethane linkages.

o Result: This asymmetry creates polymers with unique thermal properties and improved
phase separation compared to symmetric diamines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. n-(2-Chloroethyl)-2-phenylacetamide | 23547-02-6 | Benchchem [benchchem.com]

» To cite this document: BenchChem. [Application Note: N-(4-(2-
Hydroxyethoxy)phenyl)acetamide as a Versatile Synthetic Scaffold]. BenchChem, [2026].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b1295777/docs#application-note-n-4-2-
hydroxyethoxy-phenyl-acetamide-as-a-versatile-synthetic-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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